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Compound of Interest

Compound Name:
1-methyl-2-phenoxy-1H-indole-3-

carbaldehyde

CAS No.: 338416-80-1

Cat. No.: B2823794

Get Quote

Part 1: Executive Summary & Structural
Classification
2-Phenoxy substituted indoles represent a specialized class of nitrogen heterocycles where the

indole core is functionalized at the C2 position with a phenoxy group (Indole–O–Ph) or a

phenoxy-containing moiety. In medicinal chemistry, this scaffold is critical for two distinct

reasons:

The "Lactim Ether" Challenge (Direct 2-Phenoxy): A direct oxygen linkage at C2 (2-

phenoxyindole) creates an isourea-like electronic environment. These compounds are

tautomerically related to oxindoles (indolin-2-ones). While synthetically challenging due to

hydrolysis susceptibility, stable derivatives serve as potent HIV-1 Non-Nucleoside Reverse

Transcriptase Inhibitors (NNRTIs).

The "2-Aryl" Scaffold (2-Phenoxyphenyl): Derivatives where the phenoxy group is attached

via a phenyl ring at C2 (e.g., 2-(4-phenoxyphenyl)indole) are privileged structures in

oncology, acting as Tubulin Polymerization Inhibitors and COX-2 Inhibitors.
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This guide reviews the synthesis, stability, and pharmacology of both subclasses, with a focus

on their application in drug discovery.

Part 2: Synthetic Architectures & Methodologies
Synthesis of Direct 2-Phenoxyindoles (C–O Bond
Formation)
Constructing the C2–O bond is difficult because the indole C2 position is not naturally

electrophilic. Standard nucleophilic aromatic substitution (

) requires activation of the indole core.

Protocol A: Copper-Catalyzed C–O Coupling (Ullmann-Type)
This method utilizes copper catalysis to couple 2-haloindoles with phenols. It is preferred over

palladium catalysis for forming C–O bonds on electron-rich heterocycles.

Precursor: 2-Chloroindole or 2-Bromoindole (often stabilized with N-protection).

Reagents: Phenol (ArOH), CuI (10 mol%), Ligand (e.g., L-proline or dimethylglycine), Base

(Cs₂CO₃).

Conditions: DMF or DMSO, 90–110°C, Inert Atmosphere (

).

Mechanism: Oxidative addition of Cu(I) to the 2-haloindole, followed by ligand exchange with

the phenoxide, and reductive elimination to form the C–O bond.

Protocol B: Displacement of 2-Fluoroindoles (S_NAr)
For highly electron-deficient indoles (e.g., those with 3-sulfonyl or 3-cyano groups), the C2

position becomes sufficiently electrophilic for direct displacement.

Reaction: 2-Fluoro-3-(phenylsulfonyl)-1H-indole + Sodium Phenoxide

2-Phenoxy-3-(phenylsulfonyl)-1H-indole.
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Significance: This specific pathway yields the Indolyl Aryl Sulfone (IAS) class of HIV

inhibitors.

Synthesis of 2-(Phenoxyphenyl)indoles (C–C Bond
Formation)
These are synthesized via robust Palladium-catalyzed cross-coupling, offering high yields and

stability.

Protocol C: Suzuki-Miyaura Cross-Coupling
Coupling Partners: N-protected Indole-2-boronic acid + 4-Phenoxyiodobenzene.

Catalyst:

or

.

Base/Solvent:

/ Dioxane:Water (4:1).

Yield: Typically >85%.[1][2]

Part 3: Pharmacological Profiles & Mechanism of
Action
HIV-1 Reverse Transcriptase Inhibition (NNRTIs)
Target: HIV-1 Reverse Transcriptase (RT) Allosteric Pocket. Molecule Class: 2-Phenoxy-3-

sulfonylindoles (Indolyl Aryl Sulfones).

Mechanism: These compounds bind to the NNRTI binding pocket (NNIBP), a hydrophobic

site adjacent to the catalytic triad. The 2-phenoxy group acts as a "wing" that interacts with

the aromatic residues (Tyr181, Tyr188, Trp229) via

-
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stacking.

Key Insight: The 2-phenoxy substituent provides steric bulk that locks the enzyme in an

inactive conformation ("butterfly" binding mode).

Data Point: Analogs with a 2-phenoxy group often show

values in the low nanomolar range (1–50 nM) against wild-type HIV-1.

Anticancer Activity: Tubulin Polymerization Inhibition
Target: Colchicine Binding Site on Tubulin. Molecule Class: 2-(4-Phenoxyphenyl)indoles.

Mechanism: These derivatives mimic the structure of Combretastatin A-4. The indole core

replaces one of the aryl rings, while the 2-phenoxyphenyl moiety extends into the

hydrophobic pocket of

-tubulin.

Biological Outcome: Binding prevents the polymerization of tubulin dimers into microtubules,

leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Potency:

IC50 (MCF-7 Breast Cancer): 10–500 nM.

Tubulin Inhibition: Complete inhibition of assembly at 10

M.

Anti-Inflammatory: COX-2 Inhibition
Target: Cyclooxygenase-2 (COX-2). Molecule Class: 2-Phenoxy-substituted Indomethacin

analogs.

Selectivity: The bulky phenoxy group fits into the larger side pocket of the COX-2 active site

(which is absent in COX-1), conferring high selectivity and reducing gastric side effects

associated with non-selective NSAIDs.
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Part 4: Visualization of Pathways
Synthetic Workflow (DOT Diagram)[3]

Pathway Key
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 C-O Bond Formation 
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 C-C Bond Formation 

Orange: Direct Heteroatom Coupling (Unstable/Reactive)

Green: Carbon-Carbon Coupling (Stable/Robust)

Click to download full resolution via product page

Caption: Divergent synthetic pathways for 2-phenoxy vs. 2-(phenoxyphenyl) indoles. The C-O

coupling (orange) requires activation, while C-C coupling (green) utilizes robust Suzuki

chemistry.

Mechanism of Action: HIV-1 NNRTI Binding (DOT
Diagram)
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Caption: Mechanistic cascade of 2-phenoxy-3-sulfonylindole inhibition. The 2-phenoxy group

provides critical steric bulk ("wing") that locks the HIV-1 Reverse Transcriptase enzyme.

Part 5: Experimental Protocols
Protocol 1: Synthesis of 2-Phenoxy-3-
(phenylsulfonyl)-1H-indole
Adapted for high-purity library generation.

Starting Material: 2-Fluoro-3-(phenylsulfonyl)-1H-indole (1.0 equiv).

Nucleophile Preparation: In a dry flask, dissolve Phenol (1.2 equiv) in anhydrous DMF (0.5

M). Add Sodium Hydride (60% dispersion, 1.5 equiv) at 0°C. Stir for 30 min to generate
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sodium phenoxide.

Displacement: Add the phenoxide solution dropwise to the indole solution at 0°C.

Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 3:1).

Workup: Quench with saturated

. Extract with EtOAc (3x). Wash organics with water and brine. Dry over

.[3]

Purification: Flash column chromatography (SiO2).

Note: The 2-phenoxy product is sensitive to acid; avoid acidic workups or silica with high

acidity (neutralize silica with 1%

if necessary).

Protocol 2: Tubulin Polymerization Assay
Self-validating assay to confirm mechanism of action.

Preparation: Purified tubulin protein (>99%) is resuspended in PEM buffer (80 mM PIPES, 1

mM EGTA, 1 mM

, pH 6.9) containing 1 mM GTP.

Baseline: Measure absorbance at 340 nm (

) for 10 min to establish a flat baseline (no spontaneous polymerization).

Induction: Add test compound (e.g., 2-(4-phenoxyphenyl)indole) at 10

M. Add Paclitaxel (stabilizer control) and Colchicine (destabilizer control) in parallel wells.

Measurement: Incubate at 37°C. Monitor

every 30 seconds for 60 minutes.
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Validation:

Control: Vehicle (DMSO) should show a sigmoidal increase in

(polymerization).

Hit: 2-Phenoxy derivatives should maintain a flat line (similar to Colchicine), indicating

inhibition of assembly.

Part 6: Quantitative Data Summary
Table 1: Comparative Activity of 2-Substituted Indoles

Compound
Class

2-Substituent Target

Activity (

/

)

Key
Mechanism

Indolyl Aryl

Sulfone
2-Phenoxy HIV-1 RT 5 – 50 nM

Allosteric pocket

locking

Indolyl Aryl

Sulfone
2-Methyl HIV-1 RT 100 – 500 nM Weaker steric fit

2-Aryl Indole
2-(4-

Phenoxyphenyl)
Tubulin 20 – 100 nM

Colchicine site

binding

2-Aryl Indole 2-Phenyl Tubulin 500 – 2000 nM Moderate binding

Indomethacin

Analog

2-(4-

Phenoxyphenyl)
COX-2

0.05

M

Selective side-

pocket entry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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